Cas no 53242-88-9 (4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone)

• Product Name: 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone
• CAS No: 53242-88-9
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• MDL: MFCD02168779
• CID: 56374
• PubChem ID: 104452
• Update Time: 2025-06-11

4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorobenzyl)phthalazin-1(2H)-one
• 4-[(4-Chlorophenyl)methyl]phthalazin-1(2H)-one
• 4-[(4-Chlorophenyl)methyl]-1(2H)-phthalazinone
• 2-Bromo-9,9-dimethylfluorene
• 4-((4-Chlorophenyl)methyl)phthalazin-1(2H)-one
• 4-(4-CHLORO-BENZYL)-2H-PHTHALAZIN-1-ONE
• Azelastine impurity D
• 4-[(4-chlorophenyl)methyl]-2H-phthalazin-1-one
• MLS000547504
• 4-(4-chlorobenzyl)phthalazin-1-ol
• 4-(4-chlorobenzyl)-1(2H)-phthalazinone
• 56DW142LLX
• SMR000113649
• 4-(4-Chlorobenzyl)-2H-phthalazin-1-one
• 4-{[4-chlorophenyl]methyl}-1(2H)-pht
• DTXSID50201343
• 1(2H)-Phthalazinone, 4-[(4-chlorophenyl)methyl]-
• NCGC00247234-01
• cid_104452
• 4-{[4-chlorophenyl]methyl}-1(2H)-phthalazinone
• SY107587
• PD181753
• AKOS015918495
• NLXGCQIEVZYDRS-UHFFFAOYSA-N
• CHEMBL63976
• FT-0658923
• CS-0156014
• Oprea1_490645
• EINECS 258-445-3
• 4-((4-CHLOROPHENYL)METHYL)-1(2H)-PHTHALAZINONE
• BDBM56339
• AZELASTINE IMPURITY D(USP)
• W-109042
• UNII-56DW142LLX
• MFCD02168779
• 53242-88-9
• AC-4493
• HMS2330L09
• AZELASTINE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-
• SCHEMBL1789242
• AS-15947
• 1(2H)-PHTHALAZINONE, 4-P-CHLOROBENZYL-
• A829472
• NS00032687
• 4(4-chlorobenzyl)-1(2H)-phthalazinone
• Q27261402
• DTXCID50123834
• AN-974/14434013
• AZELASTINE HYDROCHLORIDE IMPURITY D (EP IMPURITY)
• 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone

• MDL： MFCD02168779
• Inchi： 1S/C15H11ClN2O/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(19)18-17-14/h1-8H,9H2,(H,18,19)
• InChI Key： NLXGCQIEVZYDRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 270.05600
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 3.2

Experimental Properties

• Melting Point: 219-222°C
• Boiling Point: 522.3°C at 760 mmHg
• PSA: 45.75000
• LogP: 3.16730

4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone

Recent Advances in the Study of 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone (CAS: 53242-88-9)

4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone (CAS: 53242-88-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit certain tyrosine kinases, which are implicated in tumor growth and metastasis.

In addition to its kinase inhibitory properties, 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone has also been investigated for its potential anti-inflammatory and antimicrobial effects. A recent in vitro study conducted by a team of researchers at a leading pharmaceutical company revealed that the compound exhibits significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that the compound could serve as a scaffold for the development of new antibiotics, addressing the growing concern of antibiotic resistance.

The synthesis and optimization of 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization. For example, a 2022 study in Organic Process Research & Development described a novel catalytic process that significantly improves the yield and purity of the compound, reducing the cost and environmental impact of its production.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone and its derivatives. Issues such as bioavailability, toxicity, and pharmacokinetics need to be thoroughly investigated in preclinical and clinical studies. However, the compound's unique chemical structure and versatile biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.

In conclusion, 4-(4-Chlorophenyl)methyl-1(2H)-phthalazinone (CAS: 53242-88-9) represents a compound with significant potential in drug discovery and development. Its diverse biological activities, coupled with advances in synthetic methodologies, underscore its importance in the field of chemical biology and medicinal chemistry. Future research should focus on addressing the remaining challenges and exploring new therapeutic applications for this promising compound.